Cas no 6427-98-1 (octadecyl(dimethyl)ammonium ditridecyl phosphate)

• Product Name: octadecyl(dimethyl)ammonium ditridecyl phosphate
• CAS No: 6427-98-1
• MF: C₄₆H₉₈NO₄P
• MW: 760.248396396637
• CID: 961214
• PubChem ID: 80903
• Update Time: 2025-04-19

octadecyl(dimethyl)ammonium ditridecyl phosphate Chemical and Physical Properties

Names and Identifiers

• octadecyl(dimethyl)ammonium ditridecyl phosphate
• 1-Tridecanol, 1-(hydrogen phosphate), compd. with N,N-dimethyl-1-octadecanamine (1:1)
• 1-Tridecanol, hydrogen phosphate, compd. with N,N-dimethyl-1-octadecanamine (1:1)
• 1-Tridecanol, hydrogen phosphate, compd. with N,N-dimethyloctadecylamine (1:1)
• ditridecyl hydrogen phosphate - N,N-dimethyloctadecan-1-amine (1:1)
• UICHMASMHUXHBX-UHFFFAOYSA-N
• DTXSID3064354
• 6427-98-1
• EINECS 229-201-3

• Inchi： 1S/C26H55O4P.C20H43N/c1-3-5-7-9-11-13-15-17-19-21-23-25-29-31(27,28)30-26-24-22-20-18-16-14-12-10-8-6-4-2;1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(2)3/h3-26H2,1-2H3,(H,27,28);4-20H2,1-3H3
• InChI Key： UICHMASMHUXHBX-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OCCCCCCCCCCCCC)OCCCCCCCCCCCCC.N(C)(C)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 759.72384
• Monoisotopic Mass: 759.72334760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 52
• Rotatable Bond Count: 43
• Complexity: 534
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59Ų

Experimental Properties

• PSA: 63.03